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Compound of Interest

Compound Name:
3-(3-aminophenyl)-N-

methylpropanamide hydrochloride

CAS No.: 1201633-58-0

Cat. No.: B1521917

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-(3-aminophenyl)-N-
methylpropanamide hydrochloride, a compound of interest in medicinal chemistry and drug

discovery. The document details its chemical structure, physicochemical properties, a proposed

synthetic route with detailed protocols, and analytical characterization methods. It is intended to

serve as a valuable resource for researchers engaged in the synthesis, analysis, and potential

application of this and related molecules. The aminophenyl scaffold is a common feature in

many biologically active compounds, making this a relevant molecule for further investigation.

[1][2][3][4]

Compound Identity and Physicochemical Properties
3-(3-aminophenyl)-N-methylpropanamide hydrochloride is the hydrochloride salt of the

parent compound, 3-(3-aminophenyl)-N-methylpropanamide. The addition of hydrochloric acid
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protonates the primary amino group, enhancing the compound's solubility in aqueous media, a

common strategy in pharmaceutical development to improve bioavailability.[5][6]

Table 1: Compound Identification and Properties

Parameter Value Source

IUPAC Name

3-(3-aminophenyl)-N-

methylpropanamide;hydrochlor

ide

-

Molecular Formula C₁₀H₁₅ClN₂O -

Molecular Weight 214.70 g/mol -

CAS Number 1201633-58-0 -

Parent Compound CAS 1018542-66-9 -

Canonical SMILES
CNC(=O)CCC1=CC(=CC=C1)

N.Cl
-

Physical State
Predicted to be a solid at room

temperature.
-

Solubility

Expected to be soluble in

water and polar organic

solvents.

[5][6]

Proposed Synthetic Pathway and Experimental
Protocols
A logical and efficient synthetic route to 3-(3-aminophenyl)-N-methylpropanamide
hydrochloride involves a two-step process starting from 3-(3-nitrophenyl)propanoic acid. This

common precursor is commercially available.[7] The synthesis involves the reduction of the

nitro group to a primary amine, followed by the coupling of the resulting amino acid with

methylamine to form the desired amide.

Synthetic Workflow Diagram
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Caption: Proposed two-step synthesis of 3-(3-aminophenyl)-N-methylpropanamide
hydrochloride.

Step 1: Reduction of 3-(3-nitrophenyl)propanoic acid
The reduction of the aromatic nitro group to a primary amine is a fundamental transformation in

organic synthesis. Catalytic hydrogenation is a clean and efficient method for this purpose.

Protocol:

Reaction Setup: In a hydrogenation vessel, dissolve 3-(3-nitrophenyl)propanoic acid (1.0 eq.)

in a suitable solvent such as methanol or ethanol.

Catalyst Addition: Add a catalytic amount of 10% palladium on carbon (Pd/C) (approximately

1-5 mol%).

Hydrogenation: Purge the vessel with hydrogen gas and maintain a positive pressure

(typically 1-4 atm). Stir the reaction mixture vigorously at room temperature.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

Work-up: Upon completion, carefully filter the reaction mixture through a pad of celite to

remove the Pd/C catalyst.

Isolation: Concentrate the filtrate under reduced pressure to yield crude 3-(3-

aminophenyl)propanoic acid, which can often be used in the next step without further

purification.

Step 2: Amide Coupling
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The formation of the amide bond between 3-(3-aminophenyl)propanoic acid and methylamine

is a critical step. The use of coupling reagents such as 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) in combination with an additive like 1-

Hydroxybenzotriazole (HOBt) is a standard and effective method to facilitate this reaction,

minimizing side products.[8][9]

Protocol:

Reaction Setup: Dissolve 3-(3-aminophenyl)propanoic acid (1.0 eq.) and HOBt (1.1 eq.) in

an anhydrous polar aprotic solvent like N,N-Dimethylformamide (DMF).

Activation: Add EDC hydrochloride (1.2 eq.) to the solution and stir at room temperature for

30 minutes to activate the carboxylic acid.

Amine Addition: Add a solution of methylamine (2.0 M in THF or as a hydrochloride salt with

a base like triethylamine) (1.5 eq.) to the reaction mixture.

Reaction: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

Work-up: Once the reaction is complete, pour the mixture into water and extract the product

with a suitable organic solvent such as ethyl acetate.

Purification: Wash the combined organic layers with saturated sodium bicarbonate solution

and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure. The crude product can be purified by column chromatography on silica

gel.

Step 3: Hydrochloride Salt Formation
The final step involves the formation of the hydrochloride salt to improve the compound's

handling and solubility properties.[5][6]

Protocol:

Dissolution: Dissolve the purified 3-(3-aminophenyl)-N-methylpropanamide in a minimal

amount of a suitable organic solvent like diethyl ether or ethyl acetate.
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Acidification: Slowly add a solution of hydrochloric acid in the same solvent (e.g., 2 M HCl in

diethyl ether) dropwise with stirring.

Precipitation: The hydrochloride salt will precipitate out of the solution.

Isolation: Collect the solid by filtration, wash with a small amount of the cold solvent, and dry

under vacuum to obtain the final product.

Analytical Characterization
Thorough analytical characterization is essential to confirm the identity and purity of the

synthesized 3-(3-aminophenyl)-N-methylpropanamide hydrochloride.

Analytical Workflow Diagram

Synthesized Compound

Purity Assessment

Structural Elucidation

HPLC

LC-MS

NMR (¹H, ¹³C)

FT-IR
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Click to download full resolution via product page
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Caption: A typical analytical workflow for the characterization of the target compound.

Predicted Spectroscopic Data
Table 2: Predicted Analytical Data

Technique Expected Observations

¹H NMR

Aromatic protons (m, ~6.5-7.2 ppm), CH₂

adjacent to phenyl (t, ~2.8 ppm), CH₂ adjacent

to carbonyl (t, ~2.4 ppm), N-methyl protons (s,

~2.7 ppm), NH protons (broad s, variable).

¹³C NMR

Carbonyl carbon (~172 ppm), aromatic carbons

(~115-148 ppm), CH₂ carbons (~30-40 ppm), N-

methyl carbon (~26 ppm).[10]

Mass Spectrometry (ESI+)
Expected [M+H]⁺ ion for the free base

(C₁₀H₁₄N₂O) at m/z 179.11.

Infrared (IR) Spectroscopy

N-H stretch (amine and amide, ~3200-3400

cm⁻¹), C=O stretch (amide I, ~1640 cm⁻¹), N-H

bend (amide II, ~1550 cm⁻¹), C-N stretch

(~1250 cm⁻¹).

Potential Applications and Significance
While specific biological activities for 3-(3-aminophenyl)-N-methylpropanamide
hydrochloride are not extensively documented in publicly available literature, its structural

motifs suggest potential applications in drug discovery. The aminophenyl group is a key

pharmacophore in a wide range of therapeutic agents, including kinase inhibitors and other

targeted therapies.[1][2][3][4] The N-methylpropanamide moiety can influence the compound's

pharmacokinetic properties, such as membrane permeability and metabolic stability. Further

research is warranted to explore the biological profile of this compound.

Safety and Handling
Caution: The synthesis of 3-(3-aminophenyl)-N-methylpropanamide hydrochloride involves

the use of potentially hazardous chemicals. All procedures should be carried out in a well-
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ventilated fume hood by trained personnel wearing appropriate personal protective equipment

(PPE), including safety glasses, lab coat, and gloves.

Coupling Reagents (EDC, HBTU, etc.): These can be sensitizers and irritants. Avoid

inhalation of dust and contact with skin and eyes.[11][12]

Solvents (DMF, etc.): Many organic solvents are flammable and have associated health

risks. Refer to the Safety Data Sheet (SDS) for each solvent before use.

Hydrogenation: Hydrogen gas is highly flammable. Ensure the hydrogenation apparatus is

properly set up and leak-tested.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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